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Note on Terminology: Initial searches for a "Prisma APH protocol" indicate a potential

reference to the Baxter Prismaflex system. It is important to clarify that the Prismaflex system is

primarily designed for Continuous Renal Replacement Therapy (CRRT) and Therapeutic

Plasma Exchange (TPE).[1][2][3][4] The collection of peripheral blood mononuclear cells

(PBMCs) is typically performed using dedicated apheresis systems. This document will focus

on the protocols and performance of a widely used system for this application: the Terumo BCT

Spectra Optia™ Apheresis System.

Introduction to Automated PBMC Collection
The isolation of high-quality peripheral blood mononuclear cells (PBMCs) is a critical first step

for a wide range of applications, including immunology research, cell-based therapies, and

drug discovery. Automated apheresis systems offer a significant advantage over manual

density gradient separation by allowing for the processing of larger blood volumes, resulting in

a higher yield of PBMCs from a single donor in a closed and controlled environment.

The Terumo BCT Spectra Optia™ Apheresis System is an advanced platform that utilizes

continuous-flow centrifugation and optical detection technology for various therapeutic

apheresis and cell collection procedures.[5] The system employs an Automated Interface
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Management (AIM™) system for real-time monitoring and adjustment of the cell interface,

ensuring consistent and efficient collection of the target cell population.[5][6] For PBMC

collection, the Spectra Optia offers two primary protocols: the Mononuclear Cell (MNC)

collection protocol and the Continuous Mononuclear Cell (CMNC) collection protocol.[6][7]

Performance and Data Presentation
The Spectra Optia system provides robust and reproducible performance for the collection of

mononuclear cells. The following tables summarize key performance indicators from studies

utilizing the MNC and CMNC protocols.

Parameter MNC Protocol CMNC Protocol Reference

Median CD34+

Collection Efficiency

(CE2)

46.3% - 74% 53.4% - 62.4% [8][9]

Median Product

Volume
360 mL 220 - 229 mL [8][10]

Median Apheresis

Duration

Not consistently

reported
239 min [10]

Product Hematocrit
Not consistently

reported
2.4% [10]

Median Platelet Loss
Not consistently

reported
27.3% [10]

Note: Collection efficiency and other parameters can be influenced by various factors, including

donor physiology, mobilization regimen (if any), and procedural settings.

Experimental Protocols: PBMC Collection with
Spectra Optia
The following sections detail the generalized procedures for PBMC collection using the MNC

and CMNC protocols on the Spectra Optia system. Operators should always refer to the official

manufacturer's operating manual for detailed instructions and safety information.
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I. Pre-Collection Preparation
Donor/Patient Evaluation: Assess the donor or patient's medical history, hematological

parameters, and venous access.

System Setup:

Power on the Spectra Optia system and perform all required system checks.

Select the appropriate collection protocol (MNC or CMNC).

Load the corresponding disposable tubing set (MNC or CMNC/IDL set). The system will

automatically recognize the set type.

Enter Procedural Data: Input donor/patient information, including height, weight, and

hematocrit. Enter the desired collection parameters, such as product volume and concurrent

plasma collection volume.

Anticoagulation: The standard anticoagulant used is Anticoagulant Citrate Dextrose Solution,

Formula A (ACD-A). The system will recommend an anticoagulant infusion rate, which can

be adjusted by the operator.

II. Mononuclear Cell (MNC) Collection Protocol
The MNC protocol is a dual-stage process that involves accumulating mononuclear cells in a

chamber before flushing them into the collection bag.[11]

Initiate Procedure: Connect the tubing set to the donor/patient and initiate the apheresis

procedure.

Cell Separation: Whole blood is drawn from the donor and anticoagulated. The blood then

enters the centrifuge, where it is separated into its components based on density.

MNC Accumulation: The AIM system identifies and directs the mononuclear cell layer into a

dedicated chamber.[11]

Collection Flush: Once the chamber is full, the system automatically flushes the collected

mononuclear cells into the collection bag.[11] This cycle of accumulation and flushing
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repeats throughout the procedure.

Procedure Monitoring: The operator monitors the collection process through the graphical

user interface, which displays real-time data on collection status and allows for adjustments

to parameters like collection preference.[11]

End of Procedure: Once the target collection volume is reached, the system will initiate the

rinseback procedure to return the remaining blood components in the tubing set to the

donor/patient.

III. Continuous Mononuclear Cell (CMNC) Collection
Protocol
The CMNC protocol utilizes a single-stage, continuous collection method.[6]

Initiate Procedure: Similar to the MNC protocol, connect the tubing set to the donor/patient

and start the procedure.

Continuous Separation and Collection: Anticoagulated whole blood is continuously separated

in the centrifuge. The AIM system maintains the stability of the cell interface, and the

mononuclear cell layer is continuously pumped directly into the collection bag.[12]

Operator Control: The operator can adjust parameters such as the inlet flow rate and the

collect pump flow rate to optimize the collection.[6][12]

Procedure Monitoring: The system provides real-time monitoring of the interface and

collection progress.

End of Procedure: Upon reaching the collection target, the system performs the rinseback

procedure.

Post-Collection Processing
Product Sampling: Aseptically collect a sample from the collection bag for cell counting,

viability assessment, and purity analysis (e.g., by flow cytometry).
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Downstream Applications: The collected PBMC product can then be used for various

downstream applications, including cryopreservation, cell culture, or further isolation of

specific cell subsets.
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Caption: Spectra Optia MNC Collection Workflow.
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Caption: Spectra Optia CMNC Collection Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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